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Compound of Interest

Compound Name: 3-Nitrophenylacetonitrile

Cat. No.: B014267

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise yet comprehensive overview of the fundamental
physicochemical properties of 3-Nitrophenylacetonitrile, a compound of interest in organic
synthesis.

Core Physicochemical Data

The essential quantitative data for 3-Nitrophenylacetonitrile are summarized in the table
below for ease of reference and comparison. This information is critical for its application in
experimental settings.

Property Value

Molecular Weight 162.15 g/mol [1][2][3]

Molecular Formula CsHsN202[1][2][4]

CAS Number 621-50-1[1][5]

Melting Point 60-62 °C[4][5]

Boiling Point 180 °C at 3 mmHg[4][5]

Appearance Pale Yellow to Light Brown Solid[4][5]
IUPAC Name 2-(3-nitrophenyl)acetonitrile[2]
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 3-Nitrophenylacetonitrile are
beyond the scope of this document. However, it is a known building block in organic synthesis.
[5] Reactions involving this compound with various alcohols, such as isopropy! alcohol,
cyclohexyl alcohol, and benzyl alcohol, at high temperatures have been reported.[5] For
specific experimental procedures, researchers are advised to consult peer-reviewed chemical

literature and established laboratory manuals.

Logical Relationships and Workflows

The determination of a compound's molecular weight is a foundational calculation in chemistry,
not an experimental workflow or a signaling pathway. Therefore, a diagrammatic representation
using Graphviz is not applicable in this context. The molecular weight is calculated based on
the molecular formula, which is determined through analytical methods such as mass

spectrometry and elemental analysis.

The logical process for establishing the molecular weight is as follows:

Determination Process

Mass Spectrometry

. Molecular Formula
Elemental Analysis (CsHsN205)

Calculation

Molecular Weight
(162.15 g/mol)

Standard Atomic Weights
(C,H, N, O)
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Caption: Logical flow for determining molecular weight.

This diagram illustrates that the molecular formula is first determined through experimental
techniques. Subsequently, the molecular weight is calculated by summing the standard atomic
weights of the constituent atoms as dictated by the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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